Cas no 912569-58-5 (Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate)

912569-58-5 structure
Product name:Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(4-methyl-1,4-diazepan-1-yl)benzoate
- ethyl 2-(4-methyl-1,4-diazaperhydroepinyl)benzoate
- Ethyl 2-(4-methylperhydro-1,4-diazepin-1-yl)benzoate
- MFCD09025904
- FT-0702100
- DTXSID10594662
- 912569-58-5
- DB-078951
- Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate
-
- MDL: MFCD09025904
- Inchi: InChI=1S/C15H22N2O2/c1-3-19-15(18)13-7-4-5-8-14(13)17-10-6-9-16(2)11-12-17/h4-5,7-8H,3,6,9-12H2,1-2H3
- InChI Key: XAVHDPRFJKPWNA-UHFFFAOYSA-N
- SMILES: CCOC(=O)c1ccccc1N2CCCN(CC2)C
Computed Properties
- Exact Mass: 262.16800
- Monoisotopic Mass: 262.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8Ų
- XLogP3: 2.4
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 379.5±37.0 °C at 760 mmHg
- Flash Point: 183.3°C
- Refractive Index: 1.53
- PSA: 32.78000
- LogP: 2.00810
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB225234-1 g |
Ethyl 2-(4-methylperhydro-1,4-diazepin-1-yl)benzoate, 95%; . |
912569-58-5 | 95% | 1g |
€126.30 | 2023-06-22 | |
abcr | AB225234-1g |
Ethyl 2-(4-methylperhydro-1,4-diazepin-1-yl)benzoate, 95%; . |
912569-58-5 | 95% | 1g |
€137.00 | 2025-02-21 | |
TRC | E572990-100mg |
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate |
912569-58-5 | 100mg |
$ 95.00 | 2022-06-05 | ||
TRC | E572990-10mg |
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate |
912569-58-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
TRC | E572990-50mg |
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate |
912569-58-5 | 50mg |
$ 65.00 | 2022-06-05 |
Ethyl 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoate Related Literature
-
Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
-
Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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